Cas no 834907-56-1 (5-Bromo-2-ethoxy-4-formylphenyl acetate)

• Product Name: 5-Bromo-2-ethoxy-4-formylphenyl acetate
• CAS No: 834907-56-1
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• MDL: MFCD01123248
• CID: 3057413
• PubChem ID: 7021626
• Update Time: 2025-06-26

5-Bromo-2-ethoxy-4-formylphenyl acetate Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-ethoxy-4-formylphenyl acetate
• EN300-92270
• STK348855
• 834907-56-1
• Z1263738102
• Acetic acid 5-bromo-2-ethoxy-4-formyl-phenyl ester
• CS-0299260
• ALBB-001365
• VS-13366
• H21436
• AKOS000303664
• 5-bromo-2-ethoxy-4-formylphenylacetate
• BBL036202
• (5-bromo-2-ethoxy-4-formylphenyl) acetate

• MDL： MFCD01123248
• Inchi： 1S/C11H11BrO4/c1-3-15-10-4-8(6-13)9(12)5-11(10)16-7(2)14/h4-6H,3H2,1-2H3
• InChI Key： OFOKVBIFOWJOJN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C=O)OCC)OC(C)=O

Computed Properties

• Exact Mass: 285.98407Da
• Monoisotopic Mass: 285.98407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Additional information on 5-Bromo-2-ethoxy-4-formylphenyl acetate

Introduction to 5-Bromo-2-ethoxy-4-formylphenyl acetate (CAS No. 834907-56-1)

5-Bromo-2-ethoxy-4-formylphenyl acetate, identified by its Chemical Abstracts Service (CAS) number 834907-56-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aryl acetates, characterized by the presence of an acetic acid ester group attached to an aromatic ring. The structural features of 5-Bromo-2-ethoxy-4-formylphenyl acetate make it a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The molecular structure of this compound consists of a phenyl ring substituted with a bromine atom at the 5-position, an ethoxy group at the 2-position, and a formyl group at the 4-position. This particular arrangement of functional groups imparts unique reactivity and potential biological properties, making it a valuable building block for drug discovery and synthesis. The bromine substituent enhances electrophilic aromatic substitution reactions, while the formyl group serves as a versatile handle for further derivatization, such as condensation reactions with amines or nucleophiles.

In recent years, the demand for novel pharmacophores with distinct scaffolds has driven extensive research into aryl acetates like 5-Bromo-2-ethoxy-4-formylphenyl acetate. The pharmaceutical industry continuously seeks innovative compounds to address unmet medical needs, and this compound has emerged as a promising candidate due to its structural complexity and functional diversity. Its role in synthesizing complex molecules has been highlighted in several cutting-edge studies that explore its applications in medicinal chemistry.

One of the most compelling aspects of 5-Bromo-2-ethoxy-4-formylphenyl acetate is its utility in constructing heterocyclic derivatives. Heterocyclic compounds are widely recognized for their biological activity and are prevalent in many FDA-approved drugs. The presence of both the formyl group and the bromine atom allows for facile introduction of nitrogen-containing heterocycles through reductive amination or palladium-catalyzed cross-coupling reactions. Such transformations have been exploited in recent synthetic strategies to develop novel scaffolds with potential therapeutic benefits.

Recent advancements in computational chemistry have further underscored the importance of 5-Bromo-2-ethoxy-4-formylphenyl acetate as a key intermediate. Molecular modeling studies have demonstrated that modifications around this core structure can lead to compounds with enhanced binding affinity to biological targets. For instance, researchers have investigated its derivatives as potential inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation. The ability to fine-tune the electronic properties of the aromatic ring through substituent effects makes this compound an attractive starting point for structure-based drug design.

The synthesis of 5-Bromo-2-ethoxy-4-formylphenyl acetate itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve multi-step sequences starting from commercially available phenols or naphthalene derivatives. For example, bromination followed by ethylation and formylation are typical strategies employed to construct the desired scaffold. These synthetic methodologies highlight the compound's accessibility while also showcasing the ingenuity required to achieve high yields and purity.

In addition to its role in drug discovery, 5-Bromo-2-ethoxy-4-formylphenyl acetate has found applications in materials science and agrochemical research. Its ability to undergo diverse chemical transformations makes it a valuable precursor for synthesizing polymers, dyes, and specialty chemicals. Moreover, recent studies have explored its potential use in developing novel pesticides by incorporating it into biologically active molecules designed to target specific pests.

The future prospects for 5-Bromo-2-ethoxy-4-formylphenyl acetate are promising, given its versatility and broad applicability. As research continues to uncover new synthetic pathways and biological activities, this compound is expected to remain a cornerstone in organic synthesis and medicinal chemistry. Collaborative efforts between academia and industry will likely accelerate its adoption into next-generation drug development pipelines, further solidifying its importance in modern chemical research.